Cas no 14144-50-4 (propanoic acid, 3-butoxy-, hexyl ester)

• Product Name: propanoic acid, 3-butoxy-, hexyl ester
• CAS No: 14144-50-4
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 1304545
• PubChem ID: 101326068
• Update Time: 2025-04-20

propanoic acid, 3-butoxy-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• propanoic acid, 3-butoxy-, hexyl ester
• Hexyl 3-butoxypropanoate
• LogP
• DTXSID401030571
• 14144-50-4

• Inchi： 1S/C13H26O3/c1-3-5-7-8-11-16-13(14)9-12-15-10-6-4-2/h3-12H2,1-2H3
• InChI Key： PHPHDHJZJHYXHC-UHFFFAOYSA-N
• SMILES： O(C(CCOCCCC)=O)CCCCCC

Computed Properties

• Exact Mass: 230.18828
• Monoisotopic Mass: 230.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53